Cas no 1219601-57-6 (1-Tosyl-1H-1,2,3-triazole)

• Product Name: 1-Tosyl-1H-1,2,3-triazole
• CAS No: 1219601-57-6
• MF: C₉H₉N₃O₂S
• MW: 223.251660108566
• CID: 2887770
• PubChem ID: 15342359
• Update Time: 2025-04-21

1-Tosyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• MFCD29761237
• 1-tosyl-1,2,3-triazole
• IXRLPFBYEXQREK-UHFFFAOYSA-N
• 1219601-57-6
• 1-Tosyl-1H-1,2,3-triazole
• 1-(4-Toluenesulfonyl)-1H-triazole
• DB-147165
• 1-[(4-Methylphenyl)sulfonyl]-1H-1,2,3-triazole
• SCHEMBL1976805

• Inchi： 1S/C9H9N3O2S/c1-8-2-4-9(5-3-8)15(13,14)12-7-6-10-11-12/h2-7H,1H3
• InChI Key： IXRLPFBYEXQREK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C=CN=N1)(=O)=O

Computed Properties

• Exact Mass: 223.04154771Da
• Monoisotopic Mass: 223.04154771Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 73.2Ų